Cas no 24434-82-0 (Benzo[b]thiophene-3-ol,3-acetate)

• Product Name: Benzo[b]thiophene-3-ol,3-acetate
• CAS No: 24434-82-0
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD00005865
• CID: 255882
• PubChem ID: 90500
• Update Time: 2025-04-19

Benzo[b]thiophene-3-ol,3-acetate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ol,3-acetate
• 1-benzothiophen-3-yl acetate
• Benzo(b)thiophen-3-yl acetate
• 1-Benzothien-3-yl acetate #
• SCHEMBL2025468
• MFCD00005865
• InChI=1/C10H8O2S/c1-7(11)12-9-6-13-10-5-3-2-4-8(9)10/h2-6H,1H3
• Benzo[b]thiophene-3-ol, acetate
• SY253153
• 3-Acetoxythianaphthene
• starbld0020279
• DTXSID30179192
• 24434-82-0
• benzo[b]thiophen-3-yl acetate
• NS00027654
• IFMOFXZTHWSMEA-UHFFFAOYSA-N
• EINECS 246-246-4
• IFMOFXZTHWSMEA-UHFFFAOYSA-
• AC9432

• MDL： MFCD00005865
• Inchi： 1S/C10H8O2S/c1-7(11)12-9-6-13-10-5-3-2-4-8(9)10/h2-6H,1H3
• InChI Key： IFMOFXZTHWSMEA-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 192.02454
• Monoisotopic Mass: 192.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 311.2°Cat760mmHg
• Flash Point: 142°C
• Refractive Index: 1.633
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes